Cas no 22632-51-5 (1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-)
22632-51-5 structure
Product Name:1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-
CAS No:22632-51-5
MF:C13H26N2O
MW:226.358343601227
CID:269219
PubChem ID:211192
Update Time:2025-04-19
1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-
- Piperazine, 1-methyl-4-(2-propylvaleryl)-
- BRN 0780512
- 22632-51-5
- 1-Methyl-4-(2-propylvaleryl)piperazine
- SCHEMBL21078258
- DTXSID10177171
-
- Inchi: 1S/C13H26N2O/c1-4-6-12(7-5-2)13(16)15-10-8-14(3)9-11-15/h12H,4-11H2,1-3H3
- InChI Key: IBFBDYUBCKIREM-UHFFFAOYSA-N
- SMILES: O=C(C(CCC)CCC)N1CCN(C)CC1
Computed Properties
- Exact Mass: 226.20468
- Monoisotopic Mass: 226.205
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 0.946
- Boiling Point: 334.5°Cat760mmHg
- Flash Point: 128.6°C
- Refractive Index: 1.474
- PSA: 23.55
1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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